![molecular formula C22H25N3O2 B6019416 2-(4-methoxybenzyl)-4-[(1-phenyl-1H-pyrazol-4-yl)methyl]morpholine](/img/structure/B6019416.png)
2-(4-methoxybenzyl)-4-[(1-phenyl-1H-pyrazol-4-yl)methyl]morpholine
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Overview
Description
2-(4-methoxybenzyl)-4-[(1-phenyl-1H-pyrazol-4-yl)methyl]morpholine, also known as MPMP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.
Mechanism of Action
The mechanism of action of 2-(4-methoxybenzyl)-4-[(1-phenyl-1H-pyrazol-4-yl)methyl]morpholine is not fully understood, but it is believed to involve the inhibition of protein tyrosine phosphatases, which can lead to the activation of various cellular signaling pathways. This, in turn, can result in the inhibition of tumor cell growth and the modulation of neurotransmitter release in the brain.
Biochemical and Physiological Effects:
This compound has been shown to exhibit potent antitumor activity by inducing apoptosis, inhibiting cell proliferation, and suppressing tumor angiogenesis. In addition, this compound has been shown to modulate neurotransmitter release in the brain, which may contribute to its potential as an antipsychotic drug.
Advantages and Limitations for Lab Experiments
One of the advantages of 2-(4-methoxybenzyl)-4-[(1-phenyl-1H-pyrazol-4-yl)methyl]morpholine is its potent antitumor activity, which makes it a promising candidate for the development of novel cancer therapies. However, one of the limitations of this compound is its potential toxicity, which requires further investigation to determine its safety and efficacy in vivo.
Future Directions
There are several future directions for the study of 2-(4-methoxybenzyl)-4-[(1-phenyl-1H-pyrazol-4-yl)methyl]morpholine. One direction is to investigate its potential as a novel antipsychotic drug, which may have fewer side effects than existing drugs. Another direction is to explore its potential as a therapeutic agent for other diseases, such as autoimmune disorders and inflammatory diseases. Additionally, further studies are needed to determine the optimal dosage and administration of this compound, as well as its safety and efficacy in vivo.
In conclusion, this compound is a chemical compound that has shown great potential in various fields, including medicinal chemistry, biochemistry, and pharmacology. Its potent antitumor activity and potential as an antipsychotic drug make it a promising candidate for further investigation and development. However, further studies are needed to determine its safety and efficacy in vivo and to explore its potential as a therapeutic agent for other diseases.
Synthesis Methods
The synthesis of 2-(4-methoxybenzyl)-4-[(1-phenyl-1H-pyrazol-4-yl)methyl]morpholine involves the reaction of 4-methoxybenzyl chloride with 1-phenyl-1H-pyrazole-4-carboxaldehyde in the presence of morpholine and acetic acid. The resulting product is purified through column chromatography to obtain this compound in high yield and purity.
Scientific Research Applications
2-(4-methoxybenzyl)-4-[(1-phenyl-1H-pyrazol-4-yl)methyl]morpholine has been the subject of numerous studies due to its potential applications in various fields. In medicinal chemistry, this compound has been shown to exhibit potent antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. In biochemistry, this compound has been investigated as a potential inhibitor of protein tyrosine phosphatases, which are enzymes that play a crucial role in the regulation of cellular signaling pathways. In pharmacology, this compound has been studied for its potential as a novel antipsychotic drug.
properties
IUPAC Name |
2-[(4-methoxyphenyl)methyl]-4-[(1-phenylpyrazol-4-yl)methyl]morpholine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N3O2/c1-26-21-9-7-18(8-10-21)13-22-17-24(11-12-27-22)15-19-14-23-25(16-19)20-5-3-2-4-6-20/h2-10,14,16,22H,11-13,15,17H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XKZPRZDJDLWUPI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CC2CN(CCO2)CC3=CN(N=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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